Cas no 2228847-99-0 (2-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid)

• Product Name: 2-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid
• CAS No: 2228847-99-0
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 6097934
• PubChem ID: 165885710
• Update Time: 2025-10-30

2-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1959876
• 2-hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid
• 2228847-99-0
• 2-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid

• Inchi： 1S/C9H8F3NO3/c10-9(11,12)7-5(2-1-3-13-7)4-6(14)8(15)16/h1-3,6,14H,4H2,(H,15,16)
• InChI Key： VYSXBLSWDIWVMG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)CC(C(=O)O)O)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid

Exploring the Potential of 2-Hydroxy-3-[2-(Trifluoromethyl)Pyridin-3-Yl]Propanoic Acid (CAS No: 2228847-99-0)

The compound 2-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid, identified by the CAS number 2228847-99-0, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a hydroxyl group, a trifluoromethyl-substituted pyridine ring, and a carboxylic acid moiety, has garnered attention due to its potential applications in drug discovery and material science.

Recent studies have highlighted the importance of trifluoromethyl pyridine derivatives in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding. The presence of the trifluoromethyl group imparts electronic effects that can enhance the compound's stability and bioavailability, making it a promising candidate for therapeutic interventions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by substitution reactions to introduce the trifluoromethyl group and subsequent hydroxylation and carboxylation steps. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for advanced biological testing.

In terms of applications, propanoic acid derivatives like this compound have shown potential in various fields. In pharmacology, they are being explored for their ability to inhibit specific kinases involved in cancer progression. Additionally, their role as building blocks in constructing more complex molecules for drug delivery systems has been noted.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological targets. These studies suggest that the hydroxyl and carboxylic acid groups play pivotal roles in hydrogen bonding, which is crucial for binding affinity to proteins and enzymes.

The integration of trifluoromethyl pyridine into drug design has also opened new avenues for addressing resistance mechanisms in bacterial infections. By modifying existing antibiotics with such groups, researchers aim to enhance efficacy while reducing side effects.

In conclusion, the compound with CAS number 2228847-99-0, namely 2-Hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid, represents a valuable asset in contemporary chemical research. Its unique structure and versatile functional groups position it as a key player in advancing therapeutic solutions and materials science.